63-68-3

Methionine

In Stock

• CAS RN:
• 63-68-3

• Formula:
• C5H11NO2S

• InChI:
• InChI=1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1

• InChIKey:
• FFEARJCKVFRZRR-BYPYZUCNSA-N

• Essential amino acid for human development. Hepatoprotectant;  antidote (acetominophen poisoning);  urinary acidifier.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Methionine is one of nine essential amino acids in humans (provided by food), Methionine is required for growth and tissue repair. A sulphur-containing amino acid, methionine improves the tone and pliability of skin, hair, and strengthens nails. Involved in many detoxifying processes, sulphur provided by methionine protects cells from pollutants, slows cell aging, and is essential for absorption and bio-availability of selenium and zinc. Methionine chelates heavy metals, such as lead and mercury, aiding their excretion. It also act...

(1R,2S,6R,7S)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene

In Stock

• CAS RN:
• 5263-68-3

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-2-7-3-6(1)8-4-10-5-9(7)8/h1-2,6-10H,3-5H2/t6-,7+,8-,9+

• InChIKey:
• CJMPQJDYEONFGO-UHFFFAOYSA-N

• (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.

1-(2,6-Dimethylphenylamino)-propan-2-ol

In Stock

• CAS RN:
• 50563-68-3

• Formula:
• C11H17NO

• InChI:
• InChI=1S/C11H17NO/c1-8-5-4-6-9(2)11(8)12-7-10(3)13/h4-6,10,12-13H,7H2,1-3H3

• InChIKey:
• NSMNHUXUNWOYTG-UHFFFAOYSA-N

• 1-(2,6-Dimethylphenylamino)-propan-2-ol is a useful research compound. Its molecular formula is C11H17NO and its molecular weight is 179.26 g/mol. The purity is usually 95%.

4-Bromo-6-chloro-2-methylindan-1-one

In Stock

• CAS RN:
• 869063-68-3

• Formula:
• C10H8BrClO

• InChI:
• InChI=1S/C10H8BrClO/c1-5-2-7-8(10(5)13)3-6(12)4-9(7)11/h3-5H,2H2,1H3

• InChIKey:
• CVXGMAVISVVNPH-UHFFFAOYSA-N

• 4-Bromo-6-chloro-2-methylindan-1-one is a useful research compound. Its molecular formula is C10H8BrClO and its molecular weight is 259.52 g/mol. The purity is usually 95%.

(4-Chloro-2-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898763-68-3

• Formula:
• C18H15ClFNO

• InChI:
• InChI=1S/C18H15ClFNO/c19-14-7-8-16(17(20)11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2

• InChIKey:
• VJWTUTCHLPDQKQ-UHFFFAOYSA-N

• (4-Chloro-2-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15ClFNO and its molecular weight is 315.8 g/mol. The purity is usually 95%.

Octahydrofuro[3,2-c]pyridine hydrochloride

In Stock

• CAS RN:
• 1360363-68-3

• Formula:
• C7H14ClNO

• InChI:
• InChI=1S/C7H13NO.ClH/c1-3-8-5-6-2-4-9-7(1)6;/h6-8H,1-5H2;1H

• InChIKey:
• QSYGFGDTZMQKHP-UHFFFAOYSA-N

• Octahydrofuro[3,2-c]pyridine hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.64 g/mol. The purity is usually 95%.

2,6-Dibromo-9,10-Bis(4-tert-Butylphenyl)anthracene

In Stock

• CAS RN:
• 1187763-68-3

• Formula:
• C34H32Br2

• InChI:
• InChI=1S/C34H32Br2/c1-33(2,3)23-11-7-21(8-12-23)31-27-17-15-26(36)20-30(27)32(28-18-16-25(35)19-29(28)31)22-9-13-24(14-10-22)34(4,5)6/h7-20H,1-6H3

• InChIKey:
• PVNXKVGTMVCYLK-UHFFFAOYSA-N

• 2,6-Dibromo-9,10-Bis(4-tert-Butylphenyl)anthracene is a useful research compound. Its molecular formula is C34H32Br2 and its molecular weight is 600.4 g/mol. The purity is usually 95%.

4-bromo-3-ethyl-1H-indole

In Stock

• CAS RN:
• 1360963-68-3

• Formula:
• C10H10BrN

• InChI:
• InChI=1S/C10H10BrN/c1-2-7-6-12-9-5-3-4-8(11)10(7)9/h3-6,12H,2H2,1H3

• InChIKey:
• RILHZZNAZFSDGT-UHFFFAOYSA-N

• 4-bromo-3-ethyl-1H-indole is a useful research compound. Its molecular formula is C10H10BrN and its molecular weight is 224.1 g/mol. The purity is usually 95%.

4-(4-{[(4-cyanopyridin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile

In Stock

• CAS RN:
• 2549063-68-3

• Formula:
• C18H18N6OS

• InChI:
• InChI=1S/C18H18N6OS/c1-26-18-22-11-15(10-20)17(23-18)24-6-3-13(4-7-24)12-25-16-8-14(9-19)2-5-21-16/h2,5,8,11,13H,3-4,6-7,12H2,1H3

• InChIKey:
• VSRQIJNTLPSOQU-UHFFFAOYSA-N

• 4-(4-{[(4-cyanopyridin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C18H18N6OS and its molecular weight is 366.4 g/mol. The purity is usually 95%.

3-[(4-Methylpiperazino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran

In Stock

• CAS RN:
• 1187163-68-3

• Formula:
• C12H17BrMgN2

• InChI:
• InChI=1S/C12H17N2.BrH.Mg/c1-13-7-9-14(10-8-13)11-12-5-3-2-4-6-12;;/h2-3,5-6H,7-11H2,1H3;1H;/q-1;;+2/p-1

• InChIKey:
• PYYJEIITTMEXHI-UHFFFAOYSA-M

• 3-[(4-Methylpiperazino)methyl]phenylmagnesium bromide, 0.25M in tetrahydrofuran is a useful research compound. Its molecular formula is C12H17BrMgN2 and its molecular weight is 293.49 g/mol. The purity is usually 95%.

(1R,2S,6R,7S)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene

• CAS RN:
• 40594-05-6; 5263-68-3

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-2-7-3-6(1)8-4-10-5-9(7)8/h1-2,6-10H,3-5H2/t6-,7+,8-,9+

• InChIKey:
• CJMPQJDYEONFGO-SPJNRGJMSA-N

• (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21. The purity is usually 95%.